Cas no 1805161-45-8 (2-(Chloromethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine
• CAS No: 1805161-45-8
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• CID: 4851929
• Update Time: 2025-05-25

2-(Chloromethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine

• Inchi： 1S/C9H10ClF2NO2/c1-14-7-5(9(11)12)4-13-6(3-10)8(7)15-2/h4,9H,3H2,1-2H3
• InChI Key： RTQNUZYJLWBOQC-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(C(F)F)=CN=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 1.8
• Topological Polar Surface Area: 31.4

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine

Comprehensive Overview of 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine (CAS No. 1805161-45-8)

2-(Chloromethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine (CAS No. 1805161-45-8) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its chloromethyl and difluoromethyl substituents, plays a pivotal role in the synthesis of bioactive molecules. Its molecular formula, C₉H₁₀ClF₂NO₂, reflects a balance of reactivity and stability, making it a valuable intermediate in modern organic chemistry.

The growing interest in fluorinated compounds and their applications in drug discovery has positioned 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine as a subject of extensive study. Researchers are particularly intrigued by its potential to enhance the metabolic stability and bioavailability of target molecules. The presence of the difluoromethyl group is known to influence lipophilicity and hydrogen bonding, which are critical factors in optimizing drug-like properties. Additionally, the dimethoxy and chloromethyl groups offer versatile sites for further functionalization, enabling the creation of diverse molecular architectures.

In the context of green chemistry and sustainable synthesis, CAS No. 1805161-45-8 has been explored for its compatibility with eco-friendly reaction conditions. Recent advancements in catalytic methods have demonstrated its utility in C-C bond formation and heterocyclic ring construction, aligning with the industry's shift toward minimizing waste and energy consumption. This aligns with the broader trend of incorporating fluorine-containing building blocks into environmentally benign processes.

From a commercial perspective, the demand for 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine is driven by its relevance in developing crop protection agents and pharmaceutical intermediates. Its structural motifs are frequently employed in designing molecules with enhanced activity against pests or diseases, addressing global challenges in food security and public health. The compound's versatility also extends to materials science, where it contributes to the development of advanced functional materials with tailored properties.

Analytical characterization of CAS No. 1805161-45-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring precise quality control for research and industrial applications. Storage recommendations emphasize protection from moisture and light to maintain stability, reflecting standard best practices for handling sensitive organic intermediates.

As the scientific community continues to explore structure-activity relationships (SAR) in medicinal chemistry, 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine remains a focal point for innovation. Its integration into high-throughput screening libraries and fragment-based drug design underscores its enduring relevance. Future directions may include leveraging computational tools like molecular docking to predict its interactions with biological targets, further expanding its utility in rational drug design.

In summary, 2-(Chloromethyl)-5-(difluoromethyl)-3,4-dimethoxypyridine (CAS No. 1805161-45-8) exemplifies the intersection of synthetic chemistry and applied sciences. Its multifaceted applications—from agrochemicals to pharmaceuticals—highlight its importance as a key intermediate in addressing contemporary challenges. As research progresses, this compound is poised to play an even greater role in advancing sustainable and efficient chemical synthesis.